Cas no 639523-16-3 (4-Isoxazolecarboxylic acid, 3-cyclopropyl-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylic acid, 3-cyclopropyl-, ethyl ester
• CAS No: 639523-16-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1662926
• PubChem ID: 57424032
• Update Time: 2025-04-21

4-Isoxazolecarboxylic acid, 3-cyclopropyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-cyclopropyl-, ethyl ester
• 639523-16-3
• ZYLVLVLSCPVZEI-UHFFFAOYSA-N
• 3-cyclopropyl-isoxazole-4-carboxylic acid ethyl ester
• SCHEMBL934890
• Ethyl 3-cyclopropylisoxazole-4-carboxylate

• Inchi： 1S/C9H11NO3/c1-2-12-9(11)7-5-13-10-8(7)6-3-4-6/h5-6H,2-4H2,1H3
• InChI Key： ZYLVLVLSCPVZEI-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)C(C2CC2)=N1

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33